molecular formula C12H20N2OS B254251 N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide

N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide

Cat. No. B254251
M. Wt: 240.37 g/mol
InChI Key: ILQFCOQZGCYBBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide (HDMTC) is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. HDMTC is a heterocyclic compound that contains a thiazole ring and a carboxamide group.

Mechanism of Action

The mechanism of action of N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide is not fully understood. However, it has been suggested that N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide exerts its effects by modulating the activity of various enzymes and receptors in the body. For example, N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide has also been shown to activate the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain perception.
Biochemical and Physiological Effects:
N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide has been shown to possess various biochemical and physiological effects. In vitro studies have shown that N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide has been shown to possess analgesic properties by activating the TRPV1 receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide in lab experiments is its high purity. N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide can be synthesized with a purity of over 95%, which ensures that the effects observed in experiments are due to N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide and not impurities. Another advantage of using N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide is its stability. N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide is stable under a wide range of conditions, which makes it easy to handle in lab experiments. However, one of the limitations of using N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide is its low solubility in water. This can make it difficult to prepare solutions of N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide for use in experiments.

Future Directions

There are several future directions for research on N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide. One area of research is the development of N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide as a flavor enhancer in food products. Another area of research is the development of N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide as an anti-inflammatory agent for the treatment of various inflammatory diseases. Further studies are also needed to fully understand the mechanism of action of N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide and its effects on various enzymes and receptors in the body. Finally, research is needed to develop new synthesis methods for N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide involves the reaction of 2,4-dimethylthiazole-5-carboxylic acid with hexylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction proceeds under mild conditions and yields N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide as a white solid with a purity of over 95%.

Scientific Research Applications

N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide has been extensively studied for its potential applications in various fields such as food, pharmaceuticals, and perfumery. In the food industry, N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide has been shown to possess strong odor-modifying properties, which make it a potential candidate for use as a flavor enhancer. In the pharmaceutical industry, N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide has been studied for its potential use as an anti-inflammatory agent and for its ability to inhibit the growth of cancer cells. In perfumery, N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide has been shown to possess a pleasant odor and is used as a fragrance ingredient in various products.

properties

Product Name

N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide

Molecular Formula

C12H20N2OS

Molecular Weight

240.37 g/mol

IUPAC Name

N-hexyl-2,4-dimethyl-1,3-thiazole-5-carboxamide

InChI

InChI=1S/C12H20N2OS/c1-4-5-6-7-8-13-12(15)11-9(2)14-10(3)16-11/h4-8H2,1-3H3,(H,13,15)

InChI Key

ILQFCOQZGCYBBJ-UHFFFAOYSA-N

SMILES

CCCCCCNC(=O)C1=C(N=C(S1)C)C

Canonical SMILES

CCCCCCNC(=O)C1=C(N=C(S1)C)C

Origin of Product

United States

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